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Compound of Interest

Compound Name: 5-BDBD

Cat. No.: B1664642 Get Quote

Essential Safety and Handling Guide for 5-BDBD
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling

of 5-BDBD (5-(3-Bromophenyl)-1,3-dihydro-2H-benzofuro[3,2-e]-1,4-diazepin-2-one), a potent

and selective P2X4 receptor antagonist. Adherence to these guidelines is crucial for ensuring

laboratory safety and the integrity of your research.

Chemical and Physical Properties
A summary of the key properties of 5-BDBD is provided in the table below for quick reference.
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Property Value

Chemical Name
5-(3-Bromophenyl)-1,3-dihydro-2H-

benzofuro[3,2-e]-1,4-diazepin-2-one[1]

CAS Number 768404-03-1[1]

Molecular Formula C₁₇H₁₁BrN₂O₂[1]

Molecular Weight 355.19 g/mol [1]

Appearance Off-white solid[2]

Purity ≥98% (HPLC)[1]

Solubility Soluble to 100 mM in DMSO[3][4]

IC₅₀
0.50 µM for P2X4-mediated currents in Chinese

hamster ovary cells[1][5]

Personal Protective Equipment (PPE)
When handling 5-BDBD, it is imperative to use appropriate personal protective equipment to

minimize exposure and ensure personal safety. The following PPE is recommended:

PPE Category Specific Recommendations

Eye Protection
Wear chemical safety goggles or a face shield.

[6]

Hand Protection
Wear appropriate chemical-resistant gloves

(e.g., nitrile rubber).[7]

Body Protection A standard laboratory coat should be worn.[7]

Respiratory Protection

For operations that may generate dust or

aerosols, use a NIOSH-approved respirator with

an appropriate particulate filter.

Operational Plan: Handling and Storage
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Proper handling and storage procedures are critical to maintaining the stability of 5-BDBD and

ensuring a safe laboratory environment.

Handling:

Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood.

Hygiene: Avoid contact with skin, eyes, and clothing. Do not ingest or inhale. Wash hands

thoroughly after handling.[7]

Storage:

Powder: Store at room temperature or desiccate at -20°C.[3][4]

In Solvent (e.g., DMSO): Aliquot and store at -80°C for up to one year.[8]

General: Keep container tightly closed in a dry and well-ventilated place.

Disposal Plan
Dispose of 5-BDBD and its waste in accordance with local, state, and federal regulations. As a

halogenated organic compound, it is classified as hazardous waste.

Step-by-Step Disposal Procedure:

Segregation: Keep 5-BDBD waste separate from other chemical waste streams.

Containerization: Use a designated, leak-proof, and clearly labeled hazardous waste

container.

Labeling: The container must be labeled with "Hazardous Waste," the full chemical name "5-

(3-Bromophenyl)-1,3-dihydro-2H-benzofuro[3,2-e]-1,4-diazepin-2-one," and the CAS number

"768404-03-1."

Collection: Arrange for collection by your institution's Environmental Health and Safety (EHS)

department or a licensed hazardous waste disposal company. Do not dispose of down the

drain or in regular trash.
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Experimental Protocols
Below are detailed methodologies for key experiments involving 5-BDBD.

Inhibition of P2X4 Receptor-Mediated Currents
(Electrophysiology)
This protocol describes the use of 5-BDBD to block ATP-induced currents in cells expressing

P2X4 receptors, a common method to characterize its antagonist activity.

Methodology:

Cell Culture and Transfection:

Culture HEK293 cells and transiently transfect them with the rat P2X4 receptor (rP2X4R)

using a suitable transfection reagent like Lipofectamine 2000.[8]

Perform experiments 24-48 hours post-transfection.[8]

Electrophysiological Recording:

Use the whole-cell patch-clamp technique to record currents from single transfected cells.

[8]

Maintain the membrane potential at -60 mV.[8]

Application of 5-BDBD and ATP:

Prepare a stock solution of 5-BDBD in DMSO.[8]

To assess inhibition, pre-apply 5-BDBD for 2 minutes, followed by co-application with ATP.

[8]

A typical ATP concentration to elicit a current is 10 µM.[8]

Data Analysis:
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Measure the amplitude of the ATP-induced current in the presence and absence of 5-
BDBD.

Calculate the percentage of inhibition and, if performing a dose-response experiment,

determine the IC₅₀ value. The IC₅₀ for 5-BDBD at rP2X4R is approximately 0.75 µM.[8]

Reduction of Long-Term Potentiation (LTP) in
Hippocampal Slices
This protocol outlines how to use 5-BDBD to investigate the role of P2X4 receptors in synaptic

plasticity, specifically long-term potentiation.

Methodology:

Hippocampal Slice Preparation:

Prepare transverse hippocampal slices (400 µm thick) from rats.[8]

Allow slices to recover in an interface chamber with artificial cerebrospinal fluid (aCSF) for

at least one hour.[8]

Incubation with 5-BDBD:

Incubate a subset of slices in aCSF containing 5-BDBD (e.g., 10 µM) for at least 60

minutes before recording.[8]

Electrophysiological Recording of fEPSPs:

Record field excitatory postsynaptic potentials (fEPSPs) in the CA1 region by stimulating

the Schaffer collateral pathway.[8]

LTP Induction:

After establishing a stable baseline recording for 20 minutes, induce LTP using a theta-

burst stimulation (TBS) protocol.[8]

Data Acquisition and Analysis:
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Continue recording fEPSPs for at least 60 minutes after TBS.[8]

Normalize the fEPSP slope to the baseline and compare the magnitude of potentiation

between control and 5-BDBD-treated slices.[8]

Visualizations
P2X4 Receptor Signaling Pathway
The following diagram illustrates the signaling pathway of the P2X4 receptor and the

antagonistic action of 5-BDBD.

Extracellular Space

Plasma Membrane

Intracellular Space

ATP

P2X4 Receptor
(Ligand-gated ion channel)

Binds and Activates

5-BDBD

Antagonist
(Blocks Activation)

Ca²⁺
Influx

Na⁺

Influx

Downstream Signaling
(e.g., p38 MAPK activation,

BDNF release)

Click to download full resolution via product page

Caption: P2X4 receptor activation by ATP and inhibition by 5-BDBD.

Experimental Workflow for 5-BDBD in Electrophysiology
This diagram outlines the procedural steps for an electrophysiology experiment using 5-BDBD.
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Caption: Workflow for assessing 5-BDBD's inhibitory effect on P2X4 currents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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